Cas no 2229295-27-4 (4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline)

4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline structure
2229295-27-4 structure
Product Name:4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline
CAS No:2229295-27-4
MF:C14H21FN2
MW:236.328346967697
CID:6227043
PubChem ID:165713817
Update Time:2025-07-01

4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline
    • EN300-1757702
    • 4-[1-(2-aminoethyl)cyclobutyl]-2-fluoro-N,N-dimethylaniline
    • 2229295-27-4
    • Inchi: 1S/C14H21FN2/c1-17(2)13-5-4-11(10-12(13)15)14(8-9-16)6-3-7-14/h4-5,10H,3,6-9,16H2,1-2H3
    • InChI Key: GGNSXAUHFFQHBB-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1(CCN)CCC1)N(C)C

Computed Properties

  • Exact Mass: 236.16887684g/mol
  • Monoisotopic Mass: 236.16887684g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.3Ų

4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline Pricemore >>

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Additional information on 4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline

Comprehensive Overview of 4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline (CAS No. 2229295-27-4)

The compound 4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline (CAS No. 2229295-27-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclobutyl ring and a fluoro-substituted aromatic system, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in 4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline is its versatility in medicinal chemistry. The presence of both aminoethyl and dimethylaniline moieties allows for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities. Recent studies have explored its role in modulating neurotransmitter receptors, a hot topic in the search for treatments for neurological disorders such as Alzheimer's and Parkinson's diseases.

In addition to its pharmaceutical potential, 4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline is also being investigated for its applications in material science. Its rigid cyclobutyl structure and fluoro substitution contribute to enhanced thermal stability and electronic properties, making it a candidate for advanced polymer formulations and organic electronics. This dual applicability in both life sciences and materials engineering underscores its importance in modern research.

The synthesis of 4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline involves multi-step organic reactions, often starting from readily available precursors like 2-fluoroaniline and cyclobutane derivatives. Optimizing these synthetic routes is a current focus in green chemistry, as researchers aim to reduce waste and improve yields. Questions such as "How to synthesize 4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline efficiently?" or "What are the latest advancements in its catalytic processes?" are frequently searched in academic and industrial circles.

Another area of interest is the structure-activity relationship (SAR) of 4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline. By systematically altering its functional groups, scientists can gain insights into how specific modifications affect its biological or physical properties. This approach is critical in drug design and has led to the discovery of compounds with improved efficacy and safety profiles. The compound's fluorine atom, for instance, is often leveraged to enhance binding affinity and metabolic stability.

From an industrial perspective, scalability and cost-effectiveness are paramount. Companies are investing in process optimization and continuous flow chemistry to produce 4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline at commercial scales. Searches like "Where to buy CAS 2229295-27-4?" or "What are the suppliers of 4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline?" reflect the demand for reliable sources of this compound.

In conclusion, 4-1-(2-aminoethyl)cyclobutyl-2-fluoro-N,N-dimethylaniline (CAS No. 2229295-27-4) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with ongoing research into its synthesis and properties, ensure its relevance in cutting-edge scientific endeavors. As the fields of precision medicine and sustainable materials continue to evolve, this compound is poised to play a pivotal role in future innovations.

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